Cas no 516-59-6 (5a-Pregnane-3-one-20a-ol)

• Product Name: 5a-Pregnane-3-one-20a-ol
• CAS No: 516-59-6
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 368353
• Update Time: 2025-04-19

5a-Pregnane-3-one-20a-ol Chemical and Physical Properties

Names and Identifiers

• Pregnan-3-one,20-hydroxy-, (5a,20S)-
• 5α-Pregnane-3-one-20α-ol
• (5S,8R,9S,10S,13S,14S,17S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• 5A-PREGNAN-20A-OL-3-ONE
• 5α-Pregnane-3-one-20
• (5alpha,20S)-20-hydroxypregnan-3-one
• 20-Ahapo
• 20alpha-Hydroxy-5alpha-pregnan-3-one
• 20beta-Hydroxy-5alpha-pregnan-3-one
• Allopregnan-20alpha-ol-3-one
• Allopregnan-20beta-ol-3-one
• Pregnan-3-one, 20-hydroxy-, (5alpha,20S)-
• 5a-Pregnane-3-one-20a-ol

• Inchi： 1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-14,16-19,22H,4-12H2,1-3H3/t13-,14-,16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： DYVGYXXLXQESJE-SKLBOBKVSA-N
• SMILES： O[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC[C@H]4CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Experimental Properties

• Melting Point: 179°
• Specific Rotation: D +36.6° (c = 0.8 in chloroform)